Cas no 2451590-06-8 (benzyl N-(4-bromo-2-hydroxyphenyl)carbamate)

• Product Name: benzyl N-(4-bromo-2-hydroxyphenyl)carbamate
• CAS No: 2451590-06-8
• MF: C₁₄H₁₂BrNO₃
• MW: 322.15398311615
• CID: 6175285
• PubChem ID: 165936326
• Update Time: 2025-06-20

benzyl N-(4-bromo-2-hydroxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(4-bromo-2-hydroxyphenyl)carbamate
• 2451590-06-8
• EN300-6932896

• Inchi： 1S/C14H12BrNO3/c15-11-6-7-12(13(17)8-11)16-14(18)19-9-10-4-2-1-3-5-10/h1-8,17H,9H2,(H,16,18)
• InChI Key： SDAKJTXAAMQVPM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 321.00006g/mol
• Monoisotopic Mass: 321.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(4-bromo-2-hydroxyphenyl)carbamate

Introduction to benzyl N-(4-bromo-2-hydroxyphenyl)carbamate (CAS No. 2451590-06-8)

Benzyl N-(4-bromo-2-hydroxyphenyl)carbamate, with the CAS number 2451590-06-8, is a versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, which include a benzyl group, a bromo-substituted phenyl ring, and a hydroxyl group. These functionalities contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.

The chemical structure of benzyl N-(4-bromo-2-hydroxyphenyl)carbamate can be represented as C₁₃H₁₁BrNO₃. The presence of the bromine atom on the phenyl ring and the hydroxyl group on the same ring imparts specific reactivity and solubility characteristics to the molecule. The benzyl carbamate moiety further enhances its stability and reactivity in different chemical environments.

In recent years, benzyl N-(4-bromo-2-hydroxyphenyl)carbamate has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as an intermediate in the synthesis of bioactive compounds. The bromo-substituted phenyl ring can be readily functionalized through various chemical reactions, making it a valuable building block for the development of novel pharmaceuticals.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of benzyl N-(4-bromo-2-hydroxyphenyl)carbamate in the synthesis of a series of compounds with potent anti-inflammatory properties. The researchers demonstrated that by modifying the bromo-substituted phenyl ring, they could achieve enhanced selectivity and efficacy in targeting specific inflammatory pathways. This finding underscores the potential of benzyl N-(4-bromo-2-hydroxyphenyl)carbamate as a lead compound for drug discovery.

Beyond its medicinal applications, benzyl N-(4-bromo-2-hydroxyphenyl)carbamate has also been explored for its utility in materials science. Its unique combination of functional groups makes it suitable for use in the development of advanced materials with tailored properties. For instance, recent research has shown that this compound can be incorporated into polymer matrices to enhance their thermal stability and mechanical strength.

The synthesis of benzyl N-(4-bromo-2-hydroxyphenyl)carbamate typically involves several well-established chemical reactions. One common approach is to start with 4-bromo-2-hydroxyaniline and react it with benzyl chloroformate under controlled conditions. This method yields high purity products with good yields, making it a preferred route for large-scale production.

In terms of safety and handling, it is important to note that while benzyl N-(4-bromo-2-hydroxyphenyl)carbamate is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when working with this compound.

The environmental impact of benzyl N-(4-bromo-2-hydroxyphenyl)carbamate is another important consideration. Studies have shown that this compound does not pose significant environmental risks when used and disposed of according to recommended guidelines. However, it is always advisable to follow best practices for waste management to minimize any potential ecological impact.

In conclusion, benzyl N-(4-bromo-2-hydroxyphenyl)carbamate (CAS No. 2451590-06-8) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and other fields. Its unique structural features and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.